Cas no 3868-33-5 (8-Aminoadenosine)

• Product Name: 8-Aminoadenosine
• CAS No: 3868-33-5
• MF: C₁₀H₁₄N₆O₄
• MW: 282.255960941315
• CID: 309562
• PubChem ID: 96851
• Update Time: 2025-04-19

8-Aminoadenosine Chemical and Physical Properties

Names and Identifiers

• 8-Amino Adenosine
• 8-Amionadenosine
• Adenosine, 8-amino-
• 8-Amino-adenosin
• 8-Amino-D-adenosine
• 6,8-Diamino-9-β-D-ribofuranosyl-9H-purine
• 8-Amino-Adenosine
• 8-NH2-Ado
• NSC 90394
• 6,8-Diamino-9-beta-D-ribofuranosyl-9H-purine
• 8-Aminoadenosine
• BDBM32370
• (2R,3R,4S,5R)-2-(6,8-diaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• HY-125927
• Q27453682
• CS-0103128
• 3868-33-5
• 9H-Purine, 6,8-diamino-9-beta-D-ribofuranosyl-
• CHEMBL516197
• adenosine-derived inhibitor (Grp78), 2
• (2R,3R,4S,5R)-2-(6,8-diamino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• adenosine-derived inhibitor, 4
• SCHEMBL1145049
• 3BH
• AKOS027430455
• NCGC00485421-01
• GLXC-01957
• 6,8-Diamino-9-?-D-ribofuranosyl- 9H-purine; NSC 90394;

• Inchi： 1S/C10H14N6O4/c11-7-4-8(14-2-13-7)16(10(12)15-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,15)(H2,11,13,14)/t3-,5-,6-,9-/m1/s1
• InChI Key： DVGWFQILDUEEGX-UUOKFMHZSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 282.10800
• Monoisotopic Mass: 282.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 2.25
• Melting Point: 165-167 ºC
• Solubility: H2O: soluble2mg/mL, clear (warmed)
• PSA: 165.56000
• LogP: -1.23540

8-Aminoadenosine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides